Cas no 18378-89-7 (Plicamycin)

• Product Name: Plicamycin
• CAS No: 18378-89-7
• MF: C₅₂H₇₆O₂₄
• MW: 1085.14545917511
• MDL: MFCD00135618
• CID: 151116
• PubChem ID: 24897127
• Update Time: 2025-04-19

Plicamycin Chemical and Physical Properties

Names and Identifiers

• Plicamycin
• Mithramycin
• Mithramycin A
• Mithramycin A (mithramycin,Aureolic acid,Plicamycin,A 2371,Antibiotic LA 7017,PA 144,NSC 24559,Plicamycin, Mithracin®)
• Mithramycin A,(1S)-5-Deoxy-1-C-[(2S,3S)-7-[[2,6-dideoxy-3-O-(2,6-dideoxy-β-D-arabino-hexopyranosyl)-β-D-arabino-hexopyranosyl]oxy]-3-[(O-2,6-dideoxy-3-C-methyl-β-D-ribo-hexopyranosyl-(1.fwdarw.3)-O-2,
• a-2371
• aurelicacid
• Aureolic acid
• aurlelicacid
• MITHRACIN
• Mithramycin A From Streptomyces Argillaceus
• Mithramycin A,(1S)-5-Deoxy-1-C-[(2S,3S)-7-[[2,6-dideoxy-3-O-(2,6-dideoxy-β-D-arabino-hexopyranosyl)-β-D-arabino-hexopyranosyl]oxy]-3-[(O-2,6-dideoxy-3-C-methyl-β-D-ribo-hexopyranosyl-(1.fwdarw.3)-O-2,6-dideoxy-β-D-lyxo-hexopyranosyl-(1.fwdarw.3)-2,6-dideo
• mitramycin
• pa144
• PlicatoMycin
• 2371
• Antibiotic LA 7017
• NSC 24559
• PA 144
• nsc24559
• PLICAMYCIN [ORANGE BOOK]
• 18378-89-7
• Mitramycine
• Aurlelic acid
• PLICAMYCIN [INN]
• Mitramycinum
• Plicamicina [INN-Spanish]
• Mithramycine
• PLICAMYCIN [USAN]
• CHEMBL257619
• NIJ123W41V
• PLICAMYCIN [HSDB]
• Plicamycine [French]
• PLICAMYCIN [MI]
• D00468
• SR-05000002335-2
• Plicamycine
• Mithramycine [INN-French]
• Plicamycin [USAN:USP:INN:BAN]
• SCHEMBL4517
• SR-05000002335-3
• Plicamycinum
• Plicamycin (USAN/INN)
• Mithracin (TN)
• NSC-24559
• Mithramycinum [INN-Latin]
• PLICAMYCIN [VANDF]
• D-threo-2-Pentulose, 5-deoxy-1-C-((2S,3S)-7-((2,6-dideoxy-3-O-(2,6-dideoxy-beta-D-arabino-hexopyranosyl)-beta-D-arabino-hexopyranosyl)oxy)-3-((O-2,6-dideoxy-3-C-methyl-beta-D-ribo-hexopyranosyl-(1.fwdarw.3)-O-2,6-dideoxy-beta-D-lyxo-hexopyranosyl-
• Aurelic acid
• DB06810
• PLICAMYCIN [WHO-DD]
• UNII-NIJ123W41V
• (1S)-5-deoxy-1-C-[(2S,3S)-7-{[2,6-dideoxy-3-O-(2,6-dideoxy-beta-D-arabino-hexopyranosyl)-beta-D-arabino-hexopyranosyl]oxy}-3-{[2,6-dideoxy-3-C-methyl-beta-D-ribo-hexopyranosyl-(1->3)-2,6-dideoxy-beta-D-lyxo-hexopyranosyl-(1->3)-2,6-dideoxy-beta-D-arabino-hexopyranosyl]oxy}-5,10-dihydroxy-6-methyl-4-oxo-1,2,3,4-tetrahydroanthracen-2-yl]-1-O-methyl-D-xylulose
• CCRIS 5629
• GTPL8394
• Mithramycinum
• PA-144
• Plicamicina
• Mitramicina [INN-Spanish]
• 97666-60-9
• HSDB 3238
• PLICAMYCIN [MART.]
• CHEBI:31856
• Plicamicina [Spanish]
• SR-05000002335
• Mitramicina
• PLICAMYCIN [USP IMPURITY]
• BDBM50547623
• MITHRAMYCINA
• Plicamycine [INN-French]
• CS-0014261
• HY-A0122
• Plicamycinum [INN-Latin]
• Plicamycinum [Latin]
• SCHEMBL13840953
• BCP22028
• Aureolic acid;Plicamycin
• NCGC00181147-03
• FT-0628952
• Neuro_000012
• Mithramycin A pound>>Mithramycin pound>>Mitramycin
• NCI60_001964
• NCGC00181147-01
• NCGC00181147-02
• CHEMBL1881779
• Deoliosyl-3C-α-L-digitoxosyl-mithramycin
• Mithramycin （Plicamycin）
• CFCUWKMKBJTWLW-BKHRDMLASA-N

• MDL： MFCD00135618
• Inchi： 1S/C52H76O24/c1-18-29(72-34-14-30(43(58)21(4)68-34)73-33-13-28(54)42(57)20(3)67-33)12-26-10-25-11-27(49(66-9)48(63)41(56)19(2)53)50(47(62)39(25)46(61)38(26)40(18)55)76-36-16-31(44(59)23(6)70-36)74-35-15-32(45(60)22(5)69-35)75-37-17-52(8,65)51(64)24(7)71-37/h10,12,19-24,27-28,30-37,41-45,49-51,53-61,64-65H,11,13-17H2,1-9H3/t19-,20-,21-,22-,23-,24-,27+,28-,30-,31-,32-,33+,34+,35+,36+,37+,41+,42-,43-,44-,45+,49+,50+,51-,52+/m1/s1
• InChI Key： CFCUWKMKBJTWLW-BKHRDMLASA-N
• SMILES： O([C@H]1C[C@H]([C@H]([C@@H](C)O1)O)O[C@H]1C[C@@](C)([C@@H]([C@@H](C)O1)O)O)[C@H]1[C@@H]([C@@H](C)O[C@H](C1)O[C@@H]1C(C2C(=C3C(=C(C)C(=CC3=CC=2C[C@H]1[C@@H](C([C@H]([C@@H](C)O)O)=O)OC)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)O)O)O)=O)O

Computed Properties

• Exact Mass: 1084.47000
• Monoisotopic Mass: 1084.473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 76
• Rotatable Bond Count: 15
• Complexity: 1940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 700
• XLogP3: 0.6
• Topological Polar Surface Area: 358

Experimental Properties

• Color/Form: Antibiotics extracted from the culture liquid of Streptomyces tanashiensis or strain s.684. Bright yellow crystals
• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 181.5 ºC
• Boiling Point: 761.72°C (rough estimate)
• Flash Point: 327.4 °C
• Refractive Index: 1.6500 (estimate)
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 358.20000
• LogP: -0.24930
• Sensitiveness: Sensitive to light
• Solubility: It is easily soluble in water \ acetone \ alcohol \ chloroform, slightly soluble in benzene and diethyl ether. It is unstable to light, and the aqueous solution is stable in the refrigerator
• Merck: 13,7619
• Specific Rotation: D20 -51° (c = 0.4 in ethanol)

Plicamycin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：UN 3249
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： 45-38-36/37/39-28A-22
• FLUKA BRAND F CODES：10
• RTECS：PZ2800000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in mice, rats (mg/kg): 2.14, 1.74 i.v. (Slavik, Carter)
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Other Chemical Reagents